Dextromethorphan hydrochloride Dextromethorphan hydrochloride Methyl analog of DEXTRORPHAN that shows high affinity binding to several regions of the brain, including the medullary cough center. This compound is an NMDA receptor antagonist (RECEPTORS, N-METHYL-D-ASPARTATE) and acts as a non-competitive channel blocker. It is one of the widely used ANTITUSSIVES, and is also used to study the involvement of glutamate receptors in neurotoxicity.
Brand Name: Vulcanchem
CAS No.: 18609-21-7
VCID: VC0095338
InChI: InChI=1S/C18H25NO.ClH/c1-19-10-9-18-8-4-3-5-15(18)17(19)11-13-6-7-14(20-2)12-16(13)18;/h6-7,12,15,17H,3-5,8-11H2,1-2H3;1H/t15-,17+,18+;/m1./s1
SMILES: CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC.Cl
Molecular Formula: C18H26ClNO
Molecular Weight: 307.9 g/mol

Dextromethorphan hydrochloride

CAS No.: 18609-21-7

Main Products

VCID: VC0095338

Molecular Formula: C18H26ClNO

Molecular Weight: 307.9 g/mol

Dextromethorphan hydrochloride - 18609-21-7

CAS No. 18609-21-7
Product Name Dextromethorphan hydrochloride
Molecular Formula C18H26ClNO
Molecular Weight 307.9 g/mol
IUPAC Name (1S,9S,10S)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene;hydrochloride
Standard InChI InChI=1S/C18H25NO.ClH/c1-19-10-9-18-8-4-3-5-15(18)17(19)11-13-6-7-14(20-2)12-16(13)18;/h6-7,12,15,17H,3-5,8-11H2,1-2H3;1H/t15-,17+,18+;/m1./s1
Standard InChIKey SNDDIRAXSDUVKW-URVXVIKDSA-N
Isomeric SMILES CN1CC[C@@]23CCCC[C@@H]2[C@@H]1CC4=C3C=C(C=C4)OC.Cl
SMILES CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC.Cl
Canonical SMILES CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC.Cl
Description Methyl analog of DEXTRORPHAN that shows high affinity binding to several regions of the brain, including the medullary cough center. This compound is an NMDA receptor antagonist (RECEPTORS, N-METHYL-D-ASPARTATE) and acts as a non-competitive channel blocker. It is one of the widely used ANTITUSSIVES, and is also used to study the involvement of glutamate receptors in neurotoxicity.
Related CAS 125-71-3 (Parent)
Synonyms d-Methorphan
Delsym
Dextromethorphan
Dextromethorphan Hydrobromide
Dextromethorphan Hydrobromide, (+-)-Isomer
Dextromethorphan Hydrobromide, Monohydrate
Dextromethorphan Hydrochloride
Dextromethorphan, (+-)-Isomer
Hydrobromide, Dextromethorphan
Hydrochloride, Dextromethorphan
l-Methorphan
Levomethorphan
Racemethorphan
PubChem Compound 5483943
Last Modified Nov 11 2021
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